Cancer
  • GSK3117391
    GSK3117391
    • Cat. No.:
    • B607823
    • CAS No.:
    • 1018673-42-1
    • Molecular Formula:
    • C22H33N3O4
    • Molecular Weight:
    • 403.5 g/mol
    Description
    GSK-3117391 is under investigation in clinical trial NCT02965599 (Efficacy, Safety, Tolerability, Pharmacokinetics and Pharmacodynamics of GSK3117391 in Subjects With Rheumatoid Arthritis).
    GSK-3117391 is a s...
    - +
  • GSK3145095
    GSK3145095
    • Cat. No.:
    • B607824
    • CAS No.:
    • 1622849-43-7
    • Molecular Formula:
    • C20H17F2N5O2
    • Molecular Weight:
    • 397.4 g/mol
    Description
    RIPK1 Inhibitor GSK3145095 is an orally available, small-molecule inhibitor of receptor-interacting serine/threonine-protein kinase 1 (RIPK1;  receptor-interacting protein 1;  RIP1) with potential anti...
    - +
  • GSK3186899
    GSK3186899
    • Cat. No.:
    • B607826
    • CAS No.:
    • 1972617-87-0
    • Molecular Formula:
    • C19H28F3N7O3S
    • Molecular Weight:
    • 491.5 g/mol
    Description
    GSK3186899, also known as DDD-853651, is a CDC2-related kinase 12 inhibitor (CRK12), with an EC50 of 1.4 μM. GSK3186899 is an candidate for the Treatment of Visceral Leishmaniasis....
    - +
  • GSK321
    GSK321
    • Cat. No.:
    • B607827
    • CAS No.:
    • 1816331-63-1
    • Molecular Formula:
    • C28H28FN5O3
    • Molecular Weight:
    • 501.5624
    Description
    Highly potent inhibitor of mutant IDH1 enzymes, showing modest activity against WT IDH1 and exhibiting minimal to no inhibitory activity against IDH2 proteins in biochemical and functional assays
    GSK321 is a ...
    - +
  • GSK3368715 dihydrochloride
    GSK3368715 dihydrochloride
    • Cat. No.:
    • B607830
    • CAS No.:
    • Molecular Formula:
    • C20H40Cl2N4O2
    • Molecular Weight:
    • 439.5 g/mol
    Description
    GSK3368715, aslo known as EPZ019997, is a potent, reversible type I PRMT inhibitor with anti-tumor effects in human cancer models. Inhibition of PRMT5, the predominant type II PRMT, produces synergistic cancer c...
    - +
  • GSK343
    GSK343
    • Cat. No.:
    • B607833
    • CAS No.:
    • 1346704-33-3
    • Molecular Formula:
    • C31H39N7O2
    • Molecular Weight:
    • 541.7 g/mol
    Description
    GSK343 is a member of the class of indazoles that is 1-isopropyl-1H-indazole-4-carboxamide in which the nitrogen of the carboxamide group is substituted by a (6-methyl-2-oxo-4-propyl-1,2-dihydropyridin-3-yl)meth...
    - +
  • GSK 4027
    GSK 4027
    • Cat. No.:
    • B607841
    • CAS No.:
    • Molecular Formula:
    • C17H21BrN4O
    • Molecular Weight:
    • 377.3 g/mol
    Description
    GSK4027 is a p300/CBP-associated factor (PCAF)/general control nonderepressible 5 (GCN5) bromodomain inhibitor (Ki = 1.4 nM;  IC50 = 60 nM in a chromatin engagement assay). It is greater than 18,000-fold se...
    - +
  • GSK467
    GSK467
    • Cat. No.:
    • B607843
    • CAS No.:
    • Molecular Formula:
    • C17H13N5O2
    • Molecular Weight:
    • 319.32 g/mol
    Description
    GSK467 is a potent and selective inhibitor of KDM5 (also known as JARID1). GSK467 exploits unique binding modes.
    - +
  • GSK503
    GSK503
    • Cat. No.:
    • B607845
    • CAS No.:
    • Molecular Formula:
    • C31H38N6O2
    • Molecular Weight:
    • 526.7 g/mol
    Description
    GSK503 is a potent and specific inhibitor of EZH2 methyltransferase.
    - +
  • GSK547
    GSK547
    • Cat. No.:
    • B607846
    • CAS No.:
    • Molecular Formula:
    • C20H18F2N6O
    • Molecular Weight:
    • 396.4 g/mol
    Description
    GSK547 (GSK'547) is a highly selective and potent inhibitor of receptor-interacting serine/threonine protein kinase 1 (RIPK1), inhibits macrophage-mediated adaptive immune tolerance in pancreatic cancer....
    - +
BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
  • Contact
  • Address: 3281 E Guasti Rd
    Ontario, CA 91761, United States
  • Phone: (601) 213-4426
  • Email: info@benchchem.com
  • Hours: Mon.-Fri. 9:00 AM - 5:00 PM
© Copyright 2025 BenchChem. All Rights Reserved.
img